Cas no 2090356-30-0 (1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)-)
1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C12H10ClF3N2/c13-7-10-6-11(12(14,15)16)17-18(10)8-9-4-2-1-3-5-9/h1-6H,7-8H2
- InChI Key: QQINFLKKAIOHHH-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C(CCl)=CC(C(F)(F)F)=N1
1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364557-1.0g |
1-benzyl-5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole |
2090356-30-0 | 1.0g |
$0.0 | 2023-03-02 |
1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)-
Comprehensive Overview of 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- (CAS No. 2090356-30-0)
The compound 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- (CAS No. 2090356-30-0) is a specialized heterocyclic organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyrazole core substituted with chloromethyl, phenylmethyl, and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.
In recent years, the demand for fluorinated compounds like 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- has surged due to their enhanced stability and bioavailability. This compound's trifluoromethyl group is a key feature, as fluorinated moieties are known to improve the metabolic stability of pharmaceuticals. Searches for "fluorinated pyrazole derivatives" and "CAS 2090356-30-0 applications" have spiked, reflecting growing interest in its utility. Additionally, its chloromethyl functionality offers reactivity that is exploitable in further chemical modifications, making it a versatile building block in medicinal chemistry.
The synthesis of 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- typically involves multi-step reactions, including cyclization and functional group interconversion. Optimizing these processes is a hot topic in organic synthesis communities, with researchers exploring catalytic methods and microwave-assisted reactions to improve yields and reduce environmental impact. Questions like "how to synthesize 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)pyrazole" are frequently encountered in academic and industrial forums, highlighting the need for efficient protocols.
From an application perspective, this compound is being investigated for its role in developing kinase inhibitors and anti-inflammatory agents. The pyrazole scaffold is a common motif in FDA-approved drugs, and its derivatives are often explored for their biological activity. The phenylmethyl (benzyl) group in this compound may contribute to enhanced lipophilicity, a desirable property for central nervous system (CNS) drugs. Such attributes make it a candidate for addressing neurodegenerative diseases, a trending focus in biomedical research.
In the agrochemical sector, 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- is studied for its potential as a pesticide intermediate. The trifluoromethyl group is known to enhance the efficacy of crop protection agents, and searches for "pyrazole-based pesticides" underscore its relevance. With increasing regulatory pressure on traditional pesticides, the industry is pivoting toward eco-friendly alternatives, where this compound could play a pivotal role.
Quality control and analytical characterization of CAS 2090356-30-0 are critical for its commercial and research use. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. Queries such as "how to analyze 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)pyrazole" are common among laboratory professionals, emphasizing the need for robust analytical methods.
In summary, 1H-Pyrazole, 5-(chloromethyl)-1-(phenylmethyl)-3-(trifluoromethyl)- (CAS No. 2090356-30-0) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural features align with modern demands for high-performance chemicals, and ongoing research continues to uncover its potential. As the scientific community prioritizes sustainable innovation, this compound stands out as a key player in advancing molecular design and functional materials.
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